Cas no 38455-24-2 (1-(azetidin-1-yl)methylazetidine)

• Product Name: 1-(azetidin-1-yl)methylazetidine
• CAS No: 38455-24-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 1489563
• PubChem ID: 550730
• Update Time: 2025-05-30

1-(azetidin-1-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1,1'-methylenebis-
• 1-(azetidin-1-ylmethyl)azetidine
• 1-(azetidin-1-yl)methylazetidine
• 1,1'-Methylenediazetidine
• SCHEMBL13776923
• 1-(1-Azetidinylmethyl)azetidine #
• 38455-24-2
• EN300-1197122
• DTXSID00338698
• QSEXZOMYNWRHJS-UHFFFAOYSA-N
• 1-[(azetidin-1-yl)methyl]azetidine
• Bis(azetidine)methane

• Inchi： 1S/C7H14N2/c1-3-8(4-1)7-9-5-2-6-9/h1-7H2
• InChI Key： QSEXZOMYNWRHJS-UHFFFAOYSA-N
• SMILES： N1(CCC1)CN1CCC1

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48

Additional information on 1-(azetidin-1-yl)methylazetidine

Introduction to 1-(Azetidin-1-Yl)Methylazetidine (CAS No. 38455-24-2)

The compound 1-(azetidin-1-yl)methylazetidine, identified by the CAS registry number 38455-24-2, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The azetidine moiety is a key structural feature of this compound, contributing to its distinctive chemical properties and potential applications in drug design.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that 1-(azetidin-1-yl)methylazetidine exhibits promising activity as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. This finding underscores the potential of this compound in the development of novel drugs for treating conditions such as cardiovascular diseases and central nervous system disorders.

The synthesis of 1-(azetidin-1-yl)methylazetidine involves a multi-step process that typically begins with the preparation of azetidine derivatives. One common approach is the use of ring-closing metathesis, which allows for the efficient formation of the azetidine ring. This method has been optimized in recent years, enabling chemists to achieve higher yields and better purity levels. The methylazetidine derivative is then subjected to further functionalization to introduce the azetidinyl group, resulting in the final product.

One of the most intriguing aspects of 1-(azetidin-1-yl)methylazetidine is its ability to adopt multiple conformations due to the flexibility of its structure. This property is particularly advantageous in drug design, as it allows the compound to interact with a wide range of biological targets. For example, studies conducted at leading pharmaceutical companies have shown that this compound can bind to both extracellular and intracellular proteins, making it a versatile tool for exploring new therapeutic avenues.

In terms of applications, 1-(azetidin-1-yl)methylazetidine has been extensively studied for its potential as a building block in combinatorial chemistry libraries. These libraries are essential for high-throughput screening campaigns aimed at identifying novel drug candidates. The methylazetidine core provides a rigid yet flexible framework that can be easily modified to introduce diverse functional groups, enhancing the library's diversity and utility.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-(azetidin-1-yl)methylazetidine with greater accuracy. Using machine learning algorithms, scientists have modeled how this compound interacts with various enzymes involved in drug metabolism. These predictions suggest that 1-(azetidin-1-yl)methylazetidine has favorable absorption and distribution profiles, making it an attractive candidate for further preclinical testing.

The environmental impact of 1-(azetidin-1-yl)methylazetidine has also been a topic of interest among chemists and regulatory agencies. Studies conducted under environmentally relevant conditions have shown that this compound degrades relatively quickly under aerobic conditions, reducing its potential for bioaccumulation. This information is crucial for ensuring that any future applications of this compound align with sustainability goals and regulatory requirements.

In conclusion, 1-(azetidin-1-yl)methylazeticine (CAS No. 38455-24-) represents a significant advancement in organic chemistry with promising implications for drug discovery and development. Its unique structure, versatile properties, and favorable pharmacokinetic profiles make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.